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Compound of Interest

Compound Name: 2-Methyl-1,3-dioxolane

Cat. No.: B1212220

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of 2-Methyl-
1,3-dioxolane (CAS: 497-26-7). The following procedural guidance is designed to ensure the
safety of laboratory personnel and compliance with standard safety protocols.

Hazard Summary

2-Methyl-1,3-dioxolane is a highly flammable liquid and vapor that can cause serious eye and
skin irritation.[1][2][3] Vapors may also lead to respiratory irritation.[1][3] It is crucial to handle
this chemical with appropriate personal protective equipment (PPE) in a controlled
environment.

Personal Protective Equipment (PPE) Requirements

The following table summarizes the mandatory PPE for handling 2-Methyl-1,3-dioxolane.
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PPE Category Specification Standard/Compliance

Tightly fitting safety goggles or EN 166 (EU) or NIOSH (US)

Eye/Face Protection ]
a face shield.[1][4][5] approved.[1][4]

Chemically resistant gloves
] (e.g., Nitrile, Neoprene, PVC). Consult manufacturer for
Hand Protection ] )
[6][7] Always inspect gloves for  breakthrough times.[7]

tears or holes before use.[6]

Flame-retardant lab coat.[1][6]
] For larger quantities, a Impervious clothing is
Body Protection ) )
chemical-resistant apron or recommended.[1][5]

suit may be necessary.[6]

A NIOSH-approved respirator

with an organic vapor cartridge

is required if handling outside Follow OSHA 29 CFR
a certified chemical fume hood  1910.134 or EN 149.[4]
or if exposure limits are

exceeded.[4][5][6]

Respiratory Protection

Operational Plan for Safe Handling

Adherence to the following step-by-step protocol is mandatory for all personnel handling 2-
Methyl-1,3-dioxolane.

1. Preparation and Engineering Controls:
e Ensure a certified chemical fume hood is operational and available.

» Verify that a safety shower and eyewash station are accessible and have been recently
tested.

o Remove all potential ignition sources from the handling area, including sparks, open flames,
and hot surfaces.[1][5][8]

o Use non-sparking tools and explosion-proof equipment.[5][7]
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Ground and bond containers and receiving equipment to prevent static discharge.[1][5][8]
. Donning of Personal Protective Equipment (PPE):

Before entering the designated handling area, don the required PPE in the following order:

o Flame-retardant lab coat.

o Chemically resistant gloves.

o Tightly fitting safety goggles and a face shield.

o If required, a properly fitted NIOSH-approved respirator with an organic vapor cartridge.
. Chemical Handling:

Conduct all transfers and manipulations of 2-Methyl-1,3-dioxolane within a certified
chemical fume hood.

Keep containers tightly closed when not in use.[1][5][8]
Avoid inhalation of vapors or mist.[1]
Prevent contact with skin and eyes.[9][10]

. Doffing of Personal Protective Equipment (PPE):

Upon completion of work, doff PPE in an area designated for this purpose, following this
sequence to minimize cross-contamination:

[e]

Remove gloves.

o

Remove face shield and safety goggles.

Remove lab coat.

[¢]

[¢]

If used, remove respirator.

Wash hands thoroughly with soap and water after removing PPE.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.echemi.com/sds/2-methyl-13-dioxolane-pid_Seven33608.html
https://bg.cpachem.com/msds?num=SB40500&dnl=sd_-_2-Methyl-1%2C3-dioxolane+%5BCAS%E2%88%B6497-26-7%5D_%28SB40500%29_%28EU%29.pdf
https://www.benchchem.com/product/b1212220?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.echemi.com/sds/2-methyl-13-dioxolane-pid_Seven33608.html
https://bg.cpachem.com/msds?num=SB40500&dnl=sd_-_2-Methyl-1%2C3-dioxolane+%5BCAS%E2%88%B6497-26-7%5D_%28SB40500%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.fishersci.com/store/msds?partNumber=AC271971000&productDescription=2-ETHYL-2-METHYL-1%2C3-DIO+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/2Methyl13dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

1. Waste Ildentification and Segregation:

o Collect all 2-Methyl-1,3-dioxolane waste in a dedicated, chemically compatible, and clearly
labeled hazardous waste container.[6] The label should read: "Hazardous Waste: 2-Methyl-
1,3-dioxolane".

¢ Do not mix this waste with other chemical waste streams unless explicitly approved by the
Environmental Health and Safety (EHS) department.[6]

2. Waste Storage:

» Store the hazardous waste container in a designated and properly ventilated satellite
accumulation area.

o Keep the waste container tightly closed except when adding waste.[6]
3. Waste Disposal:

o Dispose of the hazardous waste through your institution's EHS department or a licensed
hazardous waste disposal contractor.

» Decontaminate empty containers before disposal.

Emergency Procedures

» Spills: For small spills, absorb the material with a non-combustible absorbent (e.g., sand,
vermiculite) and place it in a sealed container for disposal as hazardous waste.[6] For large
spills, evacuate the area and contact your EHS department immediately.[6]

o Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[1][6] Do not
use a water jet.[6]

 Inhalation: Move the individual to fresh air.[5][6] Seek immediate medical attention.[6]

» Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water.[1][5]
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o Eye Contact: Rinse cautiously with water for several minutes.[1][5] Remove contact lenses if
present and easy to do.[1][5] Continue rinsing and seek medical attention.

PPE Workflow for Handling 2-Methyl-1,3-dioxolane

Preparation

Start: Handling 2-Methyl-1,3-dioxolane

Y

Conduct Risk Assessment

Y

Work in a Certified Fume Hood?

PPE Selection

Select: NIOSH-approved respirator with organic vapor cartridge Yes

Select: Tightly fitting safety goggles / Face shield

\ 4

Select: Chemically resistant gloves

A A

Select: Flame-retardant lab coat

Donning ‘;equence

1. Don Body Protection

\ 4

2. Don Hand Protection

\ 4

3. Don Eye/Face Protection

A A

4. Don Respiratory Protection (if required)

Handling ‘; Disposal

Proceed with Handling and Disposal Plan
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Click to download full resolution via product page

Caption: PPE selection and donning workflow for 2-Methyl-1,3-dioxolane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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